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Compound of Interest

Compound Name: Binimetinib-d4

Cat. No.: B15613905 Get Quote

Disclaimer: Specific safety and handling data for Binimetinib-d4 are not readily available. This

guide is based on the available data for the non-deuterated form, Binimetinib. Researchers and

scientists should handle Binimetinib-d4 with the same precautions as Binimetinib, recognizing

that the deuterated form may have subtly different properties. All laboratory work should be

conducted by trained personnel in accordance with institutional and national safety regulations.

This technical guide provides a comprehensive overview of the safety and handling guidelines

for Binimetinib, which should be applied to its deuterated analogue, Binimetinib-d4. The

information is intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of Binimetinib.

These values should be considered as approximations for Binimetinib-d4.
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Property Value Reference

Molecular Formula C17H15BrF2N4O3 [1]

Molecular Weight 441.2 g/mol [1]

CAS Number 606143-89-9 [2]

Appearance
Yellow/dark yellow film-coated

tablets
[3]

Storage Temperature

20°C to 25°C (68°F to 77°F);

excursions permitted between

15°C and 30°C (59°F and

86°F)

[3][4][5]

Toxicological Information
Binimetinib is a potent inhibitor of MEK1 and MEK2 kinases.[6][7][8] Its toxicity profile has been

evaluated in clinical trials, often in combination with a BRAF inhibitor like encorafenib.

Human Toxicity Data (in combination with Encorafenib):
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Adverse Event (Grade 3 or
4)

Frequency Reference

Hepatotoxicity (ALT elevation) 6% [9]

Hepatotoxicity (AST elevation) 2.6% [9]

Hemorrhage 3.2% [4]

Venous Thromboembolism

(VTE)

6% (including 3.1% pulmonary

embolism)
[4][10]

Serous Retinopathy
20% (8% retinal detachment,

6% macular edema)
[4][11]

Rhabdomyolysis (elevated

CPK)
58% [9]

Cardiomyopathy (LVEF

decrease)

Median time to onset: 3.6

months
[4]

Interstitial Lung Disease 0.3% [4][10]

Non-Clinical Toxicology:

Repeated oral administration in rats was associated with soft tissue mineralization and gastric

mucosal lesions.[12] In animal reproductive studies, binimetinib has shown reproductive

toxicity.[4][13]

Signaling Pathway
Binimetinib targets the RAS/RAF/MEK/ERK signaling pathway, which is frequently

dysregulated in cancer.[6][8][14] By inhibiting MEK1 and MEK2, binimetinib prevents the

phosphorylation and activation of ERK, thereby inhibiting downstream signaling that promotes

cell proliferation and survival.[7][8]
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Figure 1: Binimetinib inhibits the MEK/ERK signaling pathway.

Experimental Protocols & Handling Workflow
Due to the lack of specific experimental protocols for Binimetinib-d4, a generalized workflow

for handling potent compounds like Binimetinib is provided. This should be adapted to specific

experimental needs and institutional guidelines.

4.1. Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times. This includes:

Safety glasses with side shields or goggles.

Chemical-resistant gloves (nitrile or neoprene).

A lab coat.

4.2. Engineering Controls

Work with the solid compound should be performed in a chemical fume hood or a ventilated

balance enclosure to minimize inhalation exposure.

Ensure a safety shower and eyewash station are readily accessible.[15]

4.3. Handling and Storage
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[16]

Recommended storage is at room temperature (20°C to 25°C).[3][4][5]

Handling: Avoid contact with skin, eyes, and clothing.[15] Avoid generating dust.[15]

Caregivers preparing doses should consider wearing gloves and avoid direct contact with the

tablets.[16] Pregnant or nursing women should not handle the medication.[16]

4.4. Spill and Disposal

Spills: In case of a spill, wear appropriate PPE. For solid spills, carefully sweep or vacuum

the material, avoiding dust generation, and place it in a sealed container for disposal. For

liquid spills, absorb with an inert material and place in a sealed container.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

flush down the toilet or discard in regular trash.[16]

4.5. First Aid Measures

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

Ingestion: Do not induce vomiting. Wash out the mouth with water.

In all cases of exposure, seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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